Cas no 86867-64-3 (Ethyl 3-(2-phenoxyphenyl)prop-2-enoate)

Ethyl 3-(2-phenoxyphenyl)prop-2-enoate structure
86867-64-3 structure
Product Name:Ethyl 3-(2-phenoxyphenyl)prop-2-enoate
CAS No:86867-64-3
MF:C17H16O3
MW:268.307145118713
CID:2809581
PubChem ID:71406015
Update Time:2024-03-01

Ethyl 3-(2-phenoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(2-phenoxyphenyl)prop-2-enoate
    • Inchi: 1S/C17H16O3/c1-2-19-17(18)13-12-14-8-6-7-11-16(14)20-15-9-4-3-5-10-15/h3-13H,2H2,1H3
    • InChI Key: KLQSLLVZXNIKTJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC=CC=1C=CC(=O)OCC

Computed Properties

  • Exact Mass: 268.109944368g/mol
  • Monoisotopic Mass: 268.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 35.5
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